Cas no 2138279-51-1 (1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-ethyl-)

• Product Name: 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-ethyl-
• CAS No: 2138279-51-1
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5269047
• Update Time: 2025-10-20

1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-ethyl-

• Inchi： 1S/C12H15N3O2/c1-2-15-10-7-8(13)3-4-9(10)11(14-15)12-16-5-6-17-12/h3-4,7,12H,2,5-6,13H2,1H3
• InChI Key： WXOGGLLYXMTCNB-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC(N)=C2)C(C2OCCO2)=N1

Additional information on 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-ethyl-

Comprehensive Overview of 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-ethyl- (CAS No. 2138279-51-1)

The compound 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-ethyl- (CAS No. 2138279-51-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an indazole core modified with a 1,3-dioxolane moiety and an ethyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for heterocyclic compounds like 1H-Indazol-6-amine derivatives has surged due to their versatility in medicinal chemistry. This compound's dioxolane ring enhances its stability and bioavailability, which are critical factors in drug design. Additionally, the presence of the amine group at the 6-position of the indazole scaffold allows for further functionalization, enabling the synthesis of more complex molecules. These properties align with current trends in precision medicine and small-molecule therapeutics, where researchers seek compounds with high selectivity and minimal side effects.

The synthesis of CAS No. 2138279-51-1 involves multi-step organic reactions, often starting from commercially available indazole precursors. Key steps include the introduction of the 1,3-dioxolane group and subsequent ethylation at the 1-position. Optimizing these reactions for yield and purity is a focal point for chemists, as impurities can significantly impact downstream applications. Advanced techniques such as HPLC purification and NMR characterization are commonly employed to ensure the compound meets rigorous quality standards.

From a commercial perspective, 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-ethyl- is supplied by several specialty chemical vendors, catering to the needs of academic and industrial researchers. Its pricing and availability are influenced by factors such as scale of production, purity requirements, and regional demand. Companies specializing in custom synthesis often offer this compound as part of their catalog, highlighting its relevance in contemporary drug development pipelines.

Beyond pharmaceuticals, this compound has potential applications in material science and catalysis. Its electron-rich indazole core and dioxolane functionality make it a candidate for designing novel ligands in transition metal catalysis. Furthermore, its stability under various conditions opens doors for its use in advanced polymer formulations or as a fluorescent probe in biochemical assays. These interdisciplinary applications underscore its versatility and value in modern scientific research.

As the scientific community continues to explore indazole-based compounds, CAS No. 2138279-51-1 remains a subject of active investigation. Future studies may focus on its structure-activity relationships (SAR) to unlock new therapeutic possibilities or optimize its physicochemical properties for specific applications. With the growing emphasis on sustainable chemistry, researchers are also likely to investigate greener synthetic routes for this compound, minimizing waste and energy consumption.

In summary, 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-ethyl- represents a fascinating example of how molecular design can yield compounds with broad utility. Its combination of a robust heterocyclic framework and modifiable functional groups positions it as a valuable asset in both academic research and industrial innovation. As advancements in computational chemistry and high-throughput screening accelerate, the role of such tailored molecules is expected to expand, driving progress across multiple scientific disciplines.